Cas no 2228504-02-5 (1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228504-02-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5758895
• PubChem ID: 165681204
• Update Time: 2025-05-22

1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1834085
• 2228504-02-5
• 1-(2,2-dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid
• 1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid

• Inchi： 1S/C10H18O3/c1-9(2,3)6-10(8(12)13)4-7(11)5-10/h7,11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： YITKCAXDULQYIQ-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(CC(C)(C)C)C1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228504-02-5)

1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228504-02-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclobutane ring substituted with a hydroxyl group and a carboxylic acid moiety, along with a 2,2-dimethylpropyl side chain. Its molecular formula and weight make it a promising candidate for applications in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders and inflammatory diseases.

The growing interest in 1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential as a building block for small-molecule drugs, given its ability to modulate biological pathways. Recent studies have explored its role in enzyme inhibition and its interactions with protein targets, making it a subject of intense investigation in medicinal chemistry.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid?" The synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as asymmetric catalysis and green chemistry approaches are increasingly being employed to improve yield and sustainability. These methods align with the broader industry trend toward eco-friendly synthesis, a topic of high relevance in modern chemical research.

Another hot topic surrounding CAS No. 2228504-02-5 is its potential application in personalized medicine. With the rise of precision healthcare, researchers are examining how this compound could be tailored to individual patient needs, particularly in treating rare genetic conditions. Its structural versatility allows for modifications that enhance bioavailability and target specificity, addressing key challenges in drug delivery systems.

From a commercial perspective, the demand for 1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid is driven by its utility in high-value intermediates for APIs (Active Pharmaceutical Ingredients). Manufacturers are investing in scalable production methods to meet the needs of contract research organizations (CROs) and biotech startups. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with stringent regulatory standards.

In summary, 1-(2,2-Dimethylpropyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228504-02-5) represents a cutting-edge compound with broad implications for pharmaceutical innovation. Its unique chemical profile, combined with emerging applications in drug development and sustainable chemistry, positions it as a key player in the future of life sciences. As research progresses, this molecule is likely to play an increasingly vital role in addressing unmet medical needs and advancing scientific knowledge.